Cas no 37902-60-6 ((2Z)-3-(4-methoxyphenyl)carbamoylprop-2-enoic Acid)

• Product Name: (2Z)-3-(4-methoxyphenyl)carbamoylprop-2-enoic Acid
• CAS No: 37902-60-6
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• MDL: MFCD00020476
• CID: 313562
• PubChem ID: 686480
• Update Time: 2025-07-19

(2Z)-3-(4-methoxyphenyl)carbamoylprop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,4-[(4-methoxyphenyl)amino]-4-oxo-
• 4-(4-METHOXYANILINO)-4-OXOBUT-2-ENOIC ACID
• IFLAB-BB F0777-0797
• Maleinsaeure-mono-4-methoxy-anilid
• Maleinsaeure-mono-p-anisidid
• (2E)-3-[(4-methoxyphenyl)carbamoyl]prop-2-enoic acid
• DTXSID001214072
• AF-601/00273053
• (E)-4-(4-methoxyanilino)-4-oxo-2-butenoic acid
• (E)-4-(4-methoxyanilino)-4-oxobut-2-enoic acid
• (E)-4-(4-methoxyphenylamino)-4-oxobut-2-enoic acid
• CHEMBL1085181
• 37904-20-4
• A823928
• (2E)-4-[(4-methoxyphenyl)amino]-4-oxobut-2-enoic acid
• NSC-61570
• SR-01000511055-1
• (E)-4-[(4-methoxyphenyl)amino]-4-oxidanylidene-but-2-enoic acid
• (2E)-4-(4-methoxyanilino)-4-oxo-2-butenoic acid
• MFCD00663030
• SCHEMBL13174794
• SCHEMBL890966
• 4-((4-Methoxyphenyl)amino)-4-oxobut-2-enoic acid
• SR-01000511055
• NSC61570
• LS-07289
• Z56174311
• 4-(4-methoxyanilino)-4-oxo-2-butenoic acid
• 37902-60-6
• (2E)-4-[(4-Methoxyphenyl)amino]-4-oxo-2-butenoic acid
• AKOS000496639
• (2Z)-3-(4-methoxyphenyl)carbamoylprop-2-enoic Acid

• MDL： MFCD00020476
• Inchi： 1S/C11H11NO4/c1-16-9-4-2-8(3-5-9)12-10(13)6-7-11(14)15/h2-7H,1H3,(H,12,13)(H,14,15)/b7-6+
• InChI Key： CCFLBHDPAUAJMZ-VOTSOKGWSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 221.06900
• Monoisotopic Mass: 221.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• Density: 1.318
• Melting Point: 190 °C
• Boiling Point: 473°C at 760 mmHg
• Flash Point: 239.9°C
• Refractive Index: 1.609
• PSA: 75.63000
• LogP: 1.34750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (2Z)-3-(4-methoxyphenyl)carbamoylprop-2-enoic Acid

Introduction to (2Z)-3-(4-methoxyphenyl)carbamoylprop-2-enoic Acid (CAS No. 37902-60-6)

(2Z)-3-(4-methoxyphenyl)carbamoylprop-2-enoic Acid, identified by the CAS number 37902-60-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of beta-diketo acids, characterized by its unique structural framework which includes both carbonyl and carboxylic acid functional groups. The presence of a methoxy group at the para position of the phenyl ring and the specific arrangement of these functional groups contribute to its distinct chemical properties and potential biological activities.

The structural motif of (2Z)-3-(4-methoxyphenyl)carbamoylprop-2-enoic Acid positions it as a versatile intermediate in synthetic chemistry, particularly in the development of more complex molecules. Its reactivity stems from the double bond in the propenoic moiety, which can undergo various transformations such as hydration, reduction, or further functionalization, making it a valuable building block for medicinal chemists.

In recent years, there has been growing interest in exploring the pharmacological potential of beta-diketo acids due to their ability to interact with biological targets in multiple ways. The carbamoyl group in this compound, for instance, can serve as a hinge-binding motif, a feature commonly exploited in drug design to enhance binding affinity and selectivity. Additionally, the phenyl ring with a methoxy substituent can engage in hydrophobic interactions and π-stacking with protein targets, further modulating biological activity.

Recent studies have highlighted the role of structurally related compounds in modulating enzyme activity and signaling pathways. For example, derivatives of beta-diketo acids have been investigated for their potential in inhibiting key enzymes involved in inflammation and metabolic disorders. While specific applications of (2Z)-3-(4-methoxyphenyl)carbamoylprop-2-enoic Acid are still under exploration, its structural features suggest that it may exhibit similar properties.

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors such as 4-methoxybenzaldehyde and malonic acid derivatives. The double bond configuration (E/Z isomerism) is crucial for its biological activity, and careful control over reaction conditions is necessary to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up for industrial applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between (2Z)-3-(4-methoxyphenyl)carbamoylprop-2-enoic Acid and potential biological targets. These studies often reveal key binding residues and provide insights into how structural modifications can enhance potency and selectivity. Such information is invaluable for designing novel drug candidates with improved pharmacokinetic profiles.

The compound's solubility profile and stability under various conditions are also critical factors to consider in its potential applications. Research has shown that modifications to the phenyl ring or the carbamoyl group can significantly impact solubility and shelf life. Optimizing these properties ensures that the compound remains effective throughout its intended use, whether in clinical trials or industrial processes.

In conclusion, (2Z)-3-(4-methoxyphenyl)carbamoylprop-2-enoic Acid (CAS No. 37902-60-6) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features offer opportunities for designing molecules with targeted biological activities. As our understanding of chemical-biological interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex diseases.